Cas no 1361703-41-4 (2'-Methoxy-2,3,6,5'-tetrachlorobiphenyl)

• Product Name: 2'-Methoxy-2,3,6,5'-tetrachlorobiphenyl
• CAS No: 1361703-41-4
• MF: C₁₃H₈Cl₄O
• MW: 322.014019966125
• CID: 4993669
• Update Time: 2025-05-25

2'-Methoxy-2,3,6,5'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Methoxy-2,3,6,5'-tetrachlorobiphenyl

• Inchi： 1S/C13H8Cl4O/c1-18-11-5-2-7(14)6-8(11)12-9(15)3-4-10(16)13(12)17/h2-6H,1H3
• InChI Key： POGIUNTVLMCAEI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=C(C=CC=1OC)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• XLogP3: 5.9
• Topological Polar Surface Area: 9.2

Additional information on 2'-Methoxy-2,3,6,5'-tetrachlorobiphenyl

Comprehensive Overview of 2'-Methoxy-2,3,6,5'-tetrachlorobiphenyl (CAS No. 1361703-41-4)

2'-Methoxy-2,3,6,5'-tetrachlorobiphenyl (CAS No. 1361703-41-4) is a chlorinated biphenyl derivative that has garnered attention in environmental and analytical chemistry due to its structural complexity and potential applications. This compound belongs to the broader class of polychlorinated biphenyls (PCBs), which are widely studied for their environmental persistence and biochemical interactions. The presence of a methoxy group at the 2' position distinguishes it from other PCB congeners, influencing its physicochemical properties and reactivity.

Researchers and industry professionals often search for 2'-Methoxy-2,3,6,5'-tetrachlorobiphenyl synthesis, analytical methods for detection, and its environmental fate. These queries reflect the growing interest in understanding its behavior in ecosystems and its potential role in advanced material science. The compound's unique structure makes it a candidate for studying structure-activity relationships (SAR) in PCB derivatives, a topic frequently explored in peer-reviewed journals.

From an environmental standpoint, 2'-Methoxy-2,3,6,5'-tetrachlorobiphenyl raises questions about biodegradation pathways and ecotoxicological effects. Recent studies have focused on microbial degradation and photolytic decomposition, aligning with global trends toward sustainable chemical management. The compound's lipophilicity and bioaccumulation potential are also critical factors in risk assessment, making it a subject of regulatory discussions.

In analytical chemistry, advanced techniques like gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) are employed to quantify 2'-Methoxy-2,3,6,5'-tetrachlorobiphenyl in complex matrices. These methods are pivotal for monitoring its presence in environmental samples, addressing concerns about emerging contaminants. The compound's chromatographic behavior and detection limits are frequently discussed in method development literature.

The industrial relevance of 2'-Methoxy-2,3,6,5'-tetrachlorobiphenyl lies in its potential as an intermediate in specialty chemical synthesis. Its electrophilic substitution properties and regioselectivity are of interest to synthetic chemists exploring novel organic transformations. However, its handling requires adherence to safety protocols due to its halogenated nature, a point emphasized in material safety data sheets (MSDS).

Public interest in green chemistry and sustainable alternatives has spurred investigations into less hazardous substitutes for chlorinated compounds. While 2'-Methoxy-2,3,6,5'-tetrachlorobiphenyl is not a direct target of replacement, its study contributes to the broader understanding of PCB remediation strategies. This aligns with the United Nations' Sustainable Development Goals (SDGs), particularly those related to clean water and responsible consumption.

In summary, 2'-Methoxy-2,3,6,5'-tetrachlorobiphenyl (CAS No. 1361703-41-4) is a compound of significant scientific and environmental interest. Its unique structural features, analytical challenges, and potential applications make it a focal point for ongoing research. As the scientific community continues to explore its properties, this compound will likely remain a topic of discussion in both academic and industrial circles.